Cas no 5107-12-0 (6-(4-Nitrophenyl)formamidohexanoic Acid)

• Product Name: 6-(4-Nitrophenyl)formamidohexanoic Acid
• CAS No: 5107-12-0
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• MDL: MFCD00009795
• CID: 380402
• PubChem ID: 3774115
• Update Time: 2025-09-23

6-(4-Nitrophenyl)formamidohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[(4-nitrobenzoyl)amino]-
• 6-[(4-nitrobenzoyl)amino]hexanoic acid
• N-(4-nitrobenzoyl)-6-aminocaproic acid
• 6-(4-nitrobenzamido)hexanoic acid
• 6-(4-nitro-benzoylamino)-hexanoic acid
• 6-(4-Nitro-benzoylamino)-hexansaeure
• 6-[(4-nitrophenyl)carbonylamino]hexanoic acid
• 6-< (4-nitrobenzoyl)amino> hexanoic acid
• AC1MY00I
• AC1Q75G6
• AG-F-72308
• CHEMBL357073
• CTK4J3582
• SBB057656
• SureCN1229966
• 6-(4-Nitrophenyl)formamidohexanoic Acid

• MDL： MFCD00009795
• Inchi： 1S/C13H16N2O5/c16-12(17)4-2-1-3-9-14-13(18)10-5-7-11(8-6-10)15(19)20/h5-8H,1-4,9H2,(H,14,18)(H,16,17)
• InChI Key： QJUKPUCOWZIKDA-UHFFFAOYSA-N
• SMILES： OC(CCCCCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 280.10598

Experimental Properties

• PSA: 109.54

Additional information on 6-(4-Nitrophenyl)formamidohexanoic Acid

Recent Advances in the Study of 6-(4-Nitrophenyl)formamidohexanoic Acid (CAS: 5107-12-0)

6-(4-Nitrophenyl)formamidohexanoic Acid (CAS: 5107-12-0) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key advancements in the study of 6-(4-Nitrophenyl)formamidohexanoic Acid is its role as a building block for the synthesis of peptide-based therapeutics. Researchers have demonstrated that this compound can be efficiently incorporated into peptide chains, enabling the development of novel inhibitors targeting specific enzymes or receptors. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its use in the design of protease inhibitors with enhanced selectivity and potency.

In addition to its synthetic utility, 6-(4-Nitrophenyl)formamidohexanoic Acid has been investigated for its intrinsic biological properties. Preliminary in vitro studies suggest that it may exhibit anti-inflammatory and antioxidant activities, making it a promising candidate for further development in the treatment of chronic inflammatory diseases. These findings were corroborated by a 2023 study in the European Journal of Pharmacology, which reported significant reductions in pro-inflammatory cytokines in cell cultures treated with derivatives of this compound.

The pharmacokinetic profile of 6-(4-Nitrophenyl)formamidohexanoic Acid has also been a subject of recent research. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its metabolic stability and bioavailability. These studies are critical for understanding how the compound behaves in biological systems and for optimizing its structure to improve drug-like properties.

Looking ahead, the potential applications of 6-(4-Nitrophenyl)formamidohexanoic Acid extend beyond traditional small-molecule therapeutics. Its compatibility with bioconjugation techniques opens up opportunities for its use in targeted drug delivery systems, such as antibody-drug conjugates (ADCs). Researchers are also exploring its utility in chemical biology probes, where it can serve as a tool for studying protein-protein interactions and cellular signaling pathways.

In conclusion, 6-(4-Nitrophenyl)formamidohexanoic Acid (CAS: 5107-12-0) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Ongoing research continues to uncover new facets of its utility, from synthetic applications to therapeutic potential. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.